7-(2,5-Dimethoxyphenyl)-2-(4-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-(2,5-dimethoxyphenyl)-2-(4-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C22H23N5O4/c1-12-18(20(23)28)19(16-11-15(30-3)9-10-17(16)31-4)27-22(24-12)25-21(26-27)13-5-7-14(29-2)8-6-13/h5-11,19H,1-4H3,(H2,23,28)(H,24,25,26)
• InChI Key: ZKKJFKAZTFPGSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC(=N2)C3=CC=C(C=C3)OC)N1)C4=C(C=CC(=C4)OC)OC)C(=O)N
• Molecular Formula: C22H23N5O4
• Molecular Weight: 421.4 g/mol

Description

7-(2,5-Dimethoxyphenyl)-2-(4-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C22H23N5O4 and its molecular weight is 421.457. The purity is usually 95%.
BenchChem offers high-quality 7-(2,5-Dimethoxyphenyl)-2-(4-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(2,5-Dimethoxyphenyl)-2-(4-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

The compound of interest, 7-(2,5-Dimethoxyphenyl)-2-(4-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide, belongs to a broader class of chemicals that have been synthesized and tested for various biological activities. A similar compound, a series of triazolopyrimidines, was synthesized using the Biginelli protocol, which involved reacting 4-(benzyloxy)-3-methoxybenzaldehyde, N-(substituted phenyl)-3-oxobutanamide, and 2H-1,2,4-triazol-3-amine with few drops of N,N-Dimethylformamide. These compounds were evaluated for antimicrobial and antioxidant activities, showing the potential of triazolopyrimidines in therapeutic applications (Gilava, Patel, Ram, & Chauhan, 2020).

Anticancer Applications

Further investigation into related heterocyclic compounds, focusing on their potential as carriers for active compounds like anticancer drugs, has been conducted. A study detailed the development of a new polymeric material based on maize starch/cellulose acetate blended with acrylic acid monomer for slow-release drug delivery systems. This material was tested as a carrier for anticancer drugs, indicating a promising approach for enhancing the efficacy and delivery of cancer treatments. The polymeric material's ability to release drugs in a controlled manner, particularly in alkaline media, offers an innovative method for targeting cancer cells with minimized side effects (Helaly, Khalaf, Nashar, Hamid, & Soliman, 2014).

Supramolecular Chemistry

Triazolopyrimidines also play a significant role in supramolecular chemistry, where their unique structural properties are exploited for creating novel hydrogen-bonded supramolecular assemblies. For instance, pyrimidine derivatives have been synthesized and investigated as ligands for co-crystallization with diaza-18-crown-6, leading to the formation of 2D and 3D networks through extensive hydrogen bonding. This research highlights the versatility of triazolopyrimidines in designing complex molecular architectures for potential applications in materials science and nanotechnology (Fonari, Simonov, Chumakov, Bocelli, Ganin, & Yavolovskii, 2004).